Cas no 1936325-63-1 (4-(Hydroxymethyl)oxane-4-carbaldehyde)

• Product Name: 4-(Hydroxymethyl)oxane-4-carbaldehyde
• CAS No: 1936325-63-1
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5712194
• PubChem ID: 129259869
• Update Time: 2023-10-15

4-(Hydroxymethyl)oxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1936325-63-1
• EN300-1620519
• 4-(Hydroxymethyl)oxane-4-carbaldehyde
• SCHEMBL19003153
• 2H-Pyran-4-carboxaldehyde, tetrahydro-4-(hydroxymethyl)-

• Inchi： 1S/C7H12O3/c8-5-7(6-9)1-3-10-4-2-7/h5,9H,1-4,6H2
• InChI Key： XFLMYVFPOVHDRS-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(CO)CC1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 254.0±25.0 °C(Predicted)
• pka: 14.85±0.10(Predicted)